Nor-desoxycholic acid
Nor-desoxycholic acid
23-nordeoxycholic acid is a cholanoid.
Brand Name:
Vulcanchem
CAS No.:
53608-86-9
VCID:
VC0191978
InChI:
InChI=1S/C23H38O4/c1-13(10-21(26)27)17-6-7-18-16-5-4-14-11-15(24)8-9-22(14,2)19(16)12-20(25)23(17,18)3/h13-20,24-25H,4-12H2,1-3H3,(H,26,27)/t13-,14-,15-,16+,17-,18+,19+,20+,22+,23-/m1/s1
SMILES:
CC(CC(=O)O)C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)O)C
Molecular Formula:
C23H38O4
Molecular Weight:
378.5 g/mol
Nor-desoxycholic acid
CAS No.: 53608-86-9
Natural Products
VCID: VC0191978
Molecular Formula: C23H38O4
Molecular Weight: 378.5 g/mol
| CAS No. | 53608-86-9 |
|---|---|
| Product Name | Nor-desoxycholic acid |
| Molecular Formula | C23H38O4 |
| Molecular Weight | 378.5 g/mol |
| IUPAC Name | (3R)-3-[(3R,5R,8R,9S,10S,12S,13R,14S,17R)-3,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]butanoic acid |
| Standard InChI | InChI=1S/C23H38O4/c1-13(10-21(26)27)17-6-7-18-16-5-4-14-11-15(24)8-9-22(14,2)19(16)12-20(25)23(17,18)3/h13-20,24-25H,4-12H2,1-3H3,(H,26,27)/t13-,14-,15-,16+,17-,18+,19+,20+,22+,23-/m1/s1 |
| Standard InChIKey | PLRQOCVIINWCFA-AHFDLSHQSA-N |
| Isomeric SMILES | C[C@H](CC(=O)O)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2CC[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C |
| SMILES | CC(CC(=O)O)C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)O)C |
| Canonical SMILES | CC(CC(=O)O)C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)O)C |
| Description | 23-nordeoxycholic acid is a cholanoid. |
| Synonyms | 23-nor-5 beta-cholanic acid, 3 alpha, 12 alpha diol 23-nor-deoxycholic acid 23-nordeoxycholic acid |
| PubChem Compound | 193905 |
| Last Modified | Nov 11 2021 |
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